Cas no 1525984-41-1 (1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine)

• Product Name: 1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine
• CAS No: 1525984-41-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6256776
• PubChem ID: 96743479
• Update Time: 2025-10-20

1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine
• EN300-1809841
• 1525984-41-1

• Inchi： 1S/C10H17N3/c1-8-9(13-7-12-8)10(11)5-3-2-4-6-10/h7H,2-6,11H2,1H3,(H,12,13)
• InChI Key： JRVMSXXFXJBZGH-UHFFFAOYSA-N
• SMILES： NC1(C2=C(C)NC=N2)CCCCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine

Comprehensive Analysis of 1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine (CAS No. 1525984-41-1): Properties, Applications, and Research Insights

1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine (CAS No. 1525984-41-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a cyclohexylamine core linked to a 4-methyl-1H-imidazole moiety, a combination that offers intriguing pharmacological potential. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme modulators.

The compound's imidazole ring is a critical pharmacophore found in many FDA-approved drugs, contributing to its hydrogen-bonding capacity and metal-chelating properties. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine and neurodegenerative disease research. With the growing demand for small-molecule inhibitors and allosteric modulators, 1525984-41-1 has emerged as a candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the cyclohexan-1-amine scaffold provides conformational rigidity, which is valuable for optimizing bioavailability and blood-brain barrier permeability—key considerations in modern drug design. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), making it suitable for high-throughput screening (HTS) platforms. These attributes align with current industry trends toward fragment-based drug discovery.

Beyond pharmaceuticals, 1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine has potential applications in agrochemicals and material science. Its stability under physiological conditions makes it a candidate for bioconjugation projects, a technique widely discussed in targeted drug delivery forums. Researchers also explore its derivatives for fluorescence labeling, capitalizing on the imidazole group's electron-rich nature.

Environmental and safety profiles of CAS 1525984-41-1 comply with REACH and ICH guidelines, addressing the increasing focus on green chemistry principles. Its low cytotoxicity, as evidenced by in vitro assays, supports its use in cell-based studies. These features resonate with the scientific community's emphasis on sustainable molecular design.

In summary, 1-(4-methyl-1H-imidazol-5-yl)cyclohexan-1-amine represents a versatile scaffold bridging medicinal chemistry and biochemical research. Its dual functionality—combining a privileged heterocycle with a rigid aliphatic amine—positions it as a valuable tool for addressing challenges in drug development pipelines and chemical biology. Future studies may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, areas currently dominating scientific literature.